
Technical Guide on the Safe Handling of 2,6-
Dibromo-4-isopropylbenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2,6-Dibromo-4-isopropylbenzoic

acid

Cat. No.: B6287577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Users should

always consult the most current SDS for any chemical before use and perform a thorough risk

assessment.

Introduction
2,6-Dibromo-4-isopropylbenzoic acid is a halogenated aromatic carboxylic acid. While

specific safety and toxicological data for this compound are not readily available, its structural

similarity to other substituted benzoic acids suggests that it should be handled with care. This

guide provides a summary of the known properties of this compound and inferred safety and

handling procedures based on data from analogous compounds.

Chemical and Physical Properties
A summary of the available identifying information for 2,6-Dibromo-4-isopropylbenzoic acid
is provided below.
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Property Value Reference

CAS Number 2484889-02-1 [1]

Molecular Formula C₁₀H₁₀Br₂O₂

Molecular Weight 321.99 g/mol [1]

Physical Form Solid (inferred)

Purity
97% (as available from some

suppliers)
[1]

Hazard Identification and Classification
A specific Safety Data Sheet (SDS) for 2,6-Dibromo-4-isopropylbenzoic acid is not publicly

available. Therefore, the hazard profile has been inferred from the known hazards of

structurally similar compounds, including 4-isopropylbenzoic acid and various isomers of

dibromobenzoic acid.

Summary of Inferred Hazards:

Based on the hazard classifications of analogous compounds, 2,6-Dibromo-4-
isopropylbenzoic acid should be considered as potentially:

Harmful if swallowed.[2]

Causing skin irritation.[2][3][4][5][6][7][8][9]

Causing serious eye irritation.[2][3][4][5][6][7][8][9]

May cause respiratory irritation.[3][4][5][6][7][8][9]

The table below summarizes the GHS hazard classifications for several analogous compounds.
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Compound GHS Hazard Classifications

4-Isopropylbenzoic acid

Skin irritation (Category 2), Serious eye irritation

(Category 2), Specific target organ toxicity –

single exposure (Category 3), Respiratory tract

irritation.[3][4]

2,6-Dibromobenzoic acid

Acute toxicity, Oral (Category 4), Skin irritation

(Category 2), Serious eye irritation (Category 2),

Specific target organ toxicity – single exposure

(Category 3).[2]

2,5-Dibromobenzoic acid

Skin irritation (Category 2), Serious eye irritation

(Category 2), Specific target organ toxicity –

single exposure (Category 3).[6][8]

2,4-Dibromobenzoic acid

Skin irritation (Category 2), Serious eye irritation

(Category 2A), Specific target organ toxicity –

single exposure (Category 3).[7][9]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
The following protocols are recommended for handling 2,6-Dibromo-4-isopropylbenzoic acid
in a laboratory setting.

4.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder or creating solutions.[3][5]

Ensure that eyewash stations and safety showers are readily accessible.[2]

4.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5]
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Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile).

Inspect gloves for any signs of degradation before use.[3][5]

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH-approved respirator with a particulate filter.[5]

4.3. General Handling Procedures:

Avoid inhalation of dust.[3][5]

Avoid contact with skin and eyes.[3][5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.

Keep the container tightly closed when not in use.[5]

Minimize dust generation during handling.[5]

4.4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation persists, seek medical attention.[3][5]

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]

4.5. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
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Store away from incompatible materials such as strong oxidizing agents.

4.6. Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of 2,6-Dibromo-4-
isopropylbenzoic Acid
The following diagram illustrates a logical workflow for the safe handling of 2,6-Dibromo-4-
isopropylbenzoic acid in a research setting.

Start: 
Obtain 2,6-Dibromo-4-
isopropylbenzoic acid

Conduct Risk Assessment
- Review available data

- Consult analogous compound SDS

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

Prepare Engineering Controls
- Work in a chemical fume hood

- Ensure access to eyewash/shower

Weigh and Handle Compound
- Minimize dust generation

- Avoid inhalation and contact

Perform Experiment
- Follow established protocol Decontaminate Work Area and Glassware Dispose of Waste

- Follow institutional guidelines

Store Unused Compound
- Tightly sealed container

- Cool, dry, well-ventilated area
End

Click to download full resolution via product page

Safe handling workflow for 2,6-Dibromo-4-isopropylbenzoic acid.

Conclusion
While specific toxicological data for 2,6-Dibromo-4-isopropylbenzoic acid is limited, a

conservative approach to handling based on the known hazards of similar compounds is

essential for ensuring laboratory safety. Researchers should treat this compound as a potential

irritant to the skin, eyes, and respiratory system, and as potentially harmful if ingested.

Adherence to the handling protocols and personal protective equipment recommendations

outlined in this guide will help to minimize the risk of exposure and ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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